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In the ever-evolving landscape of high-performance polymers, the demand for sustainable

materials has brought bio-based polyamides to the forefront. This guide offers a detailed

performance comparison of Nylon-11, derived from renewable castor oil, and its petroleum-

based counterparts, primarily Nylon-6 and Nylon-6,6. This objective analysis, supported by

experimental data and standardized testing protocols, is tailored for researchers, scientists,

and drug development professionals seeking to make informed material selections.

Executive Summary
Nylon-11, a bio-based polyamide, presents a compelling alternative to traditional petroleum-

derived nylons such as Nylon-6 and Nylon-6,6. While petroleum-based polyamides generally

exhibit higher tensile strength and thermal resistance, Nylon-11 excels in flexibility, impact

resistance, and dimensional stability due to its significantly lower moisture absorption.

Furthermore, its bio-based origin offers a reduced environmental footprint, a critical

consideration in modern material science. The choice between these materials ultimately

hinges on the specific performance requirements of the intended application.

Data Presentation: A Quantitative Comparison
The following tables summarize the key mechanical, thermal, and physical properties of Nylon-

11, Nylon-6, and Nylon-6,6. The data presented is a compilation from various sources and

represents typical values for unreinforced grades.

Table 1: Mechanical Properties
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Property Nylon-11 Nylon-6 Nylon-6,6 Test Method

Tensile Strength

(MPa)
25 - 51[1] 50 - 80 60 - 240[1] ASTM D638

Elongation at

Break (%)
80 - 130[1] 70 - 200 2.8 - 46[1] ASTM D638

Flexural Modulus

(GPa)
0.4 - 1.3 1.5 - 3.0 1.6 - 23[1] ASTM D790

Shore D

Hardness
~80 ~82 ~85 ASTM D2240

Table 2: Thermal and Physical Properties

Property Nylon-11 Nylon-6 Nylon-6,6 Test Method

Melting Point

(°C)
~185[2] ~220[2] ~265[2] ASTM D3418

Heat Deflection

Temperature @

0.455 MPa (°C)

~110 ~65[3] ~75[3]
ASTM D648 /

ISO 75

Heat Deflection

Temperature @

1.82 MPa (°C)

~46 ~55 ~65
ASTM D648 /

ISO 75

Water

Absorption, 24h

(%)

0.2 - 0.5[4] ~1.5 ~1.2 ASTM D570

Density (g/cm³) ~1.04 ~1.14[3] ~1.14[3] ASTM D792
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The data presented in the tables above is derived from standardized test methods to ensure

comparability and reproducibility. Below are detailed descriptions of the key experimental

protocols.

ASTM D638: Tensile Properties of Plastics
This test method is used to determine the tensile properties of unreinforced and reinforced

plastics.[5][6]

Specimen Preparation: Test specimens are typically injection molded or machined into a

standard dumbbell shape.[7][8] The dimensions of the specimen depend on the material's

rigidity and thickness.[7]

Procedure: The specimen is mounted in the grips of a universal testing machine. An

extensometer is attached to the specimen to measure elongation. The grips are then

separated at a constant rate of speed until the specimen fractures.[7]

Key Data Obtained:

Tensile Strength: The maximum stress the material can withstand before breaking.[7]

Elongation at Break: The percentage increase in length that the material undergoes before

fracturing.[7]

Modulus of Elasticity: A measure of the material's stiffness.[7]

ASTM D790: Flexural Properties of Unreinforced and
Reinforced Plastics
This method is used to determine the flexural strength and modulus of plastic materials.[9][10]

Specimen Preparation: A rectangular specimen of a specific size is prepared.[9]

Procedure: The specimen is placed on two supports, and a load is applied to the center (3-

point bending).[2][10] The load is increased at a constant rate, and the resulting deflection is

measured until the specimen breaks or reaches a specified strain.[9]

Key Data Obtained:
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Flexural Strength: The maximum stress the material can withstand in bending before

yielding.[2]

Flexural Modulus: A measure of the material's stiffness in bending.[2]

ASTM D2240: Durometer Hardness
This test method determines the indentation hardness of soft materials like plastics and

rubbers.[11][12][13]

Procedure: A specified indenter is forced into the material under a specific load. The depth of

indentation is measured and converted to a hardness value on a scale from 0 to 100.[14]

The Shore D scale is commonly used for harder plastics.[12]

ASTM D648 / ISO 75: Heat Deflection Temperature of
Plastics (HDT)
This test determines the temperature at which a plastic sample deforms under a specified load.

[4][15][16][17]

Specimen Preparation: A rectangular bar of the material is prepared to standard dimensions.

[4]

Procedure: The specimen is placed in a three-point bending apparatus and subjected to a

constant flexural stress (either 0.455 MPa or 1.82 MPa).[4][15] The apparatus is then placed

in a controlled heating bath, and the temperature is increased at a constant rate (typically

2°C/minute).[4][15] The temperature at which the specimen deflects by a specific amount

(0.25 mm for ASTM D648) is recorded as the Heat Deflection Temperature.[4][15]

ASTM D543: Resistance of Plastics to Chemical
Reagents
This standard practice evaluates the chemical resistance of plastics by exposing them to

various chemicals.[18][19][20]

Procedure: Plastic specimens are immersed in or exposed to specific chemical reagents for

a predetermined time and temperature.[19][21] After exposure, the specimens are evaluated
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for changes in weight, dimensions, appearance, and mechanical properties such as tensile

strength.[19][21]
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Caption: Logical workflow for comparing Nylon-11 and petroleum-based polyamides.

Conclusion
Nylon-11 distinguishes itself from its petroleum-based counterparts, Nylon-6 and Nylon-6,6,

through its unique combination of properties and its sustainable origin. While Nylon-6 and
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Nylon-6,6 offer superior strength and performance at elevated temperatures, Nylon-11 provides

enhanced flexibility, impact resistance, and, most notably, lower moisture absorption, leading to

greater dimensional stability in humid environments.[22][23] The excellent chemical resistance

of Nylon-11, particularly against hydrocarbons, further broadens its applicability.[24] For

applications where environmental impact is a key design consideration, the bio-based nature of

Nylon-11 presents a significant advantage. Ultimately, the selection between these high-

performance polyamides should be guided by a thorough evaluation of the specific mechanical,

thermal, and chemical demands of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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